Cas no 1033719-13-9 ((2S)-2-(fluoromethyl)-1-methyl-Piperazine)

(2S)-2-(fluoromethyl)-1-methyl-Piperazine structure
1033719-13-9 structure
Product Name:(2S)-2-(fluoromethyl)-1-methyl-Piperazine
CAS No:1033719-13-9
MF:C6H13FN2
MW:132.179224729538
CID:1096931
PubChem ID:58007274
Update Time:2025-04-20

(2S)-2-(fluoromethyl)-1-methyl-Piperazine Chemical and Physical Properties

Names and Identifiers

    • (2S)-2-(fluoromethyl)-1-methyl-Piperazine
    • 1033719-13-9
    • (S)-2-(Fluoromethyl)-1-methylpiperazine
    • SCHEMBL3827547
    • starbld0041730
    • Inchi: 1S/C6H13FN2/c1-9-3-2-8-5-6(9)4-7/h6,8H,2-5H2,1H3/t6-/m1/s1
    • InChI Key: FNZZDRCKDGOFLN-ZCFIWIBFSA-N
    • SMILES: FC[C@@H]1CNCCN1C

Computed Properties

  • Exact Mass: 132.10627659g/mol
  • Monoisotopic Mass: 132.10627659g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 1
  • Complexity: 87.1
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0
  • Topological Polar Surface Area: 15.3Ų
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